Cas no 689753-12-6 (3-(4-fluorophenyl)-5,6-dimethyl-1-(2-methylphenyl)methyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione)

• Product Name: 3-(4-fluorophenyl)-5,6-dimethyl-1-(2-methylphenyl)methyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione
• CAS No: 689753-12-6
• MF: C₂₂H₂₀FN₂O₂S
• MW: 395.469807624817
• CID: 5970660
• PubChem ID: 73888179
• Update Time: 2025-05-20

3-(4-fluorophenyl)-5,6-dimethyl-1-(2-methylphenyl)methyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-5,6-dimethyl-1-(2-methylphenyl)methyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione
• 3-(4-fluorophenyl)-5,6-dimethyl-1-[(2-methylphenyl)methyl]-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione
• 689753-12-6

• Inchi： 1S/C22H20FN2O2S/c1-13-6-4-5-7-16(13)12-24-21-19(14(2)15(3)28-21)20(26)25(22(24)27)18-10-8-17(23)9-11-18/h4-11,19H,12H2,1-3H3/q+1
• InChI Key： VHJNRISVNWJQED-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2C(N(C3C=CC(=CC=3)F)C([N+](CC3C=CC=CC=3C)=C12)=O)=O

Computed Properties

• Exact Mass: 395.12295222g/mol
• Monoisotopic Mass: 395.12295222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 65.7Ų

Additional information on 3-(4-fluorophenyl)-5,6-dimethyl-1-(2-methylphenyl)methyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione

Introduction to 3-(4-fluorophenyl)-5,6-dimethyl-1-(2-methylphenyl)methyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione (CAS No. 689753-12-6)

3-(4-fluorophenyl)-5,6-dimethyl-1-(2-methylphenyl)methyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyrimidine class, a structural motif known for its broad spectrum of biological activities. The presence of a fluorine atom at the 4-position of the phenyl ring and the unique arrangement of the dimethyl and methylphenyl substituents contribute to its distinct chemical properties and potential therapeutic applications.

The thieno[2,3-d]pyrimidine scaffold is particularly intriguing due to its ability to interact with various biological targets. Recent studies have highlighted the importance of this scaffold in the development of novel drugs targeting diseases such as cancer, inflammation, and infectious disorders. The fluorine substituent, in particular, has been widely recognized for its ability to enhance metabolic stability and binding affinity in drug molecules. This makes 3-(4-fluorophenyl)-5,6-dimethyl-1-(2-methylphenyl)methyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione a promising candidate for further investigation.

In the context of modern drug discovery, the design of molecules that can selectively modulate biological pathways is paramount. The structural features of this compound suggest potential interactions with enzymes and receptors involved in disease mechanisms. For instance, thienopyrimidines have been shown to inhibit kinases and other enzymes that play a crucial role in cell proliferation and survival. The dimethyl and methylphenyl groups may also contribute to the compound's solubility and bioavailability, which are critical factors in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 3-(4-fluorophenyl)-5,6-dimethyl-1-(2-methylphenyl)methyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione with high accuracy. These computational tools have been instrumental in identifying lead compounds for further experimental validation. Preliminary simulations suggest that this compound may exhibit inhibitory activity against certain kinases by binding to their active sites. This aligns with the growing interest in kinase inhibitors as therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluorine atom at the 4-position of the phenyl ring is particularly challenging due to its sensitivity to various reaction conditions. However, recent methodologies have improved the efficiency and selectivity of fluorination reactions, making it feasible to produce this compound on a larger scale. The use of advanced catalytic systems has also contributed to reducing unwanted byproducts and improving overall reaction efficiency.

Once synthesized, 3-(4-fluorophenyl)-5,6-dimethyl-1-(2-methylphenyl)methyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione undergoes rigorous testing to evaluate its pharmacological properties. In vitro assays are conducted to assess its binding affinity to target proteins and enzymes. Additionally， cellular assays are performed to determine its ability to modulate signaling pathways relevant to disease processes. These studies provide valuable insights into the compound's potential therapeutic applications.

The importance of fluorinated compounds in drug development cannot be overstated. The presence of a fluorine atom often enhances a molecule's pharmacokinetic properties by improving metabolic stability and lipophilicity. This has led to the incorporation of fluorine into numerous approved drugs used for treating various conditions. The unique structural features of 3-(4-fluorophenyl)-5，6-dimethyl-1-(2-methylphenyl)methyl-1H，2H，3H，4H-thieno[2，3-d]pyrimidine-2，4-dione make it an attractive candidate for further exploration in this context.

As research in medicinal chemistry continues to evolve， novel scaffolds like thienopyrimidines are being increasingly explored for their potential therapeutic benefits。 The combination of computational methods、 synthetic chemistry、 and pharmacological testing has accelerated the discovery process significantly。 This compound represents a testament to the innovative approaches being employed in drug development today.

The future prospects for 3-(4-fluorophenyl)-5，6-dimethyl-l-(2-methylphenyl)methytl-l H， 2 H ， 3 H ， 4 H -thieno[ ２ ， ３ -d ]pyrimidine - ２ ， ４ -dione are promising。 Further studies are needed to fully elucidate its mechanism of action and optimize its pharmacological properties。 However， preliminary data suggest that it could be a valuable addition to the arsenal of drugs used for treating various diseases。 The continued exploration of this class of compounds will undoubtedly contribute significantly to advancements in medicine。